Cas no 946289-68-5 (3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide)

• Product Name: 3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide
• CAS No: 946289-68-5
• MF: C₂₃H₂₀N₂OS₂
• MW: 404.547702789307
• CID: 5503643
• Update Time: 2025-05-24

3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfanyl-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]benzamide
• 3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

• Inchi： 1S/C23H20N2OS2/c1-3-27-19-6-4-5-17(14-19)22(26)24-18-10-8-16(9-11-18)23-25-20-12-7-15(2)13-21(20)28-23/h4-14H,3H2,1-2H3,(H,24,26)
• InChI Key： RAKCGLZSEDHZQR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=C(C)C=C3S2)C=C1)(=O)C1=CC=CC(SCC)=C1

Computed Properties

• Exact Mass: 404.102
• Monoisotopic Mass: 404.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2

Additional information on 3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide

Comprehensive Overview of 3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide (CAS No. 946289-68-5)

3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide, with the CAS number 946289-68-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a benzothiazole core with an ethylsulfanyl substituent, making it a subject of interest for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for benzothiazole derivatives has surged due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 6-methyl-1,3-benzothiazol-2-yl moiety in this compound is a key functional group often explored in medicinal chemistry. Coupled with the ethylsulfanyl chain, this molecule exhibits enhanced solubility and bioavailability, addressing one of the major challenges in drug development. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of 3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide involves multi-step organic reactions, including condensation and amidation processes. Its CAS registry number 946289-68-5 ensures accurate identification in chemical databases, facilitating global research collaboration. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, critical for reproducibility in scientific studies. This aligns with the growing emphasis on data-driven research and open science, highly searched topics in academic circles.

Beyond pharmaceuticals, this compound’s benzamide scaffold is also relevant in materials science, particularly in the development of organic semiconductors and photovoltaic materials. The integration of sulfur-containing groups like ethylsulfanyl can enhance electronic properties, making it a candidate for next-generation optoelectronic devices. This dual applicability resonates with the increasing interest in sustainable technologies and green chemistry, frequently queried in search engines.

In summary, 3-(ethylsulfanyl)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylbenzamide (CAS 946289-68-5) represents a versatile compound bridging medicinal chemistry and advanced materials. Its structural features and potential applications make it a focal point for researchers exploring small-molecule therapeutics and functional materials. As the scientific community continues to prioritize innovation and interdisciplinary research, this compound is poised to play a pivotal role in addressing contemporary challenges.